1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine, also known as MPBP, is a synthetic compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1990s and has been used in scientific research to study the mechanism of action and physiological effects of certain receptors in the human body.
Mechanism of Action
The mechanism of action of 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine is not fully understood, but it is believed to act as a selective and potent ligand for the sigma-1 receptor. This receptor is located in various tissues throughout the body, including the brain, and is known to modulate the activity of other receptors and ion channels.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine can have a variety of biochemical and physiological effects on the human body. For example, it has been shown to increase the release of certain neurotransmitters such as dopamine and acetylcholine, which can lead to increased cognitive function and improved memory. It has also been shown to have neuroprotective effects, which could make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine in lab experiments is that it is a highly selective ligand for the sigma-1 receptor, which means that it can be used to study the effects of this receptor without interfering with other receptors in the body. However, one limitation is that the mechanism of action of 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine is not fully understood, which could make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research involving 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine. For example, it could be used to study the effects of the sigma-1 receptor on addiction and substance abuse, as well as its potential as a therapeutic target for these conditions. Additionally, further research could be done to better understand the mechanism of action of 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine and how it interacts with other receptors and ion channels in the body.
Synthesis Methods
The synthesis of 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine involves a multi-step process that starts with the reaction of 4-methoxybenzaldehyde and methylamine to form the intermediate 4-methoxybenzylamine. This intermediate is then reacted with piperidine-4-carboxylic acid to obtain the final product, 1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine.
Scientific Research Applications
1-(4-methoxybenzyl)-4-(1-pyrrolidinylcarbonyl)piperidine has been used extensively in scientific research to study the function of certain receptors in the human body. Specifically, it has been used to study the effects of the sigma-1 receptor, which is known to be involved in a variety of physiological processes such as pain perception, neuroprotection, and addiction.
properties
IUPAC Name |
[1-[(4-methoxyphenyl)methyl]piperidin-4-yl]-pyrrolidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-22-17-6-4-15(5-7-17)14-19-12-8-16(9-13-19)18(21)20-10-2-3-11-20/h4-7,16H,2-3,8-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMFLTTACKCNUNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2CCC(CC2)C(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(4-Methoxybenzyl)piperidin-4-yl](pyrrolidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.